5-methyl-1-phenyl-N-(tetrahydro-2H-pyran-4-ylmethyl)-1H-pyrazole-4-carboxamide

• Molecular Formula: C17H21N3O2
• Molecular Weight: 299.37 g/mol
• IUPAC Name: 5-methyl-N-(oxan-4-ylmethyl)-1-phenylpyrazole-4-carboxamide
• InChI: InChI=1S/C17H21N3O2/c1-13-16(12-19-20(13)15-5-3-2-4-6-15)17(21)18-11-14-7-9-22-10-8-14/h2-6,12,14H,7-11H2,1H3,(H,18,21)
• InChI Key: HUXPFXXXCBCUMN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1C2=CC=CC=C2)C(=O)NCC3CCOCC3

Description

The compound 5-methyl-1-phenyl-N-(tetrahydro-2H-pyran-4-ylmethyl)-1H-pyrazole-4-carboxamide features a pyrazole core substituted with a methyl group (position 5), a phenyl group (position 1), and a carboxamide moiety at position 4 linked to a tetrahydro-2H-pyran-4-ylmethyl group. This structure combines aromatic and heterocyclic elements, with the tetrahydro-2H-pyran (THP) group likely enhancing solubility and bioavailability due to its polar oxygen atom and semi-rigid conformation .

Biological Activity

5-methyl-1-phenyl-N-(tetrahydro-2H-pyran-4-ylmethyl)-1H-pyrazole-4-carboxamide is a pyrazole derivative that has garnered attention in medicinal chemistry due to its potential biological activities. This compound features a unique structure that includes a pyrazole ring, a phenyl group, and a tetrahydro-2H-pyran moiety, which may contribute to its pharmacological properties.

Molecular Structure and Properties

The molecular formula of 5-methyl-1-phenyl-N-(tetrahydro-2H-pyran-4-ylmethyl)-1H-pyrazole-4-carboxamide is C17H21N3O2, indicating the presence of carbon, hydrogen, nitrogen, and oxygen atoms. The structure can be represented as follows:

$$\text{Molecular Structure }\text{C}_9\text{H}_{10}\text{N}_2\text{O}_2$$

This compound's structural features may influence its interaction with biological targets, leading to various therapeutic effects.

Biological Activity Overview

Research indicates that pyrazole derivatives exhibit a broad spectrum of biological activities, including anti-inflammatory, analgesic, and anticancer effects. Notably, compounds within this class have been linked to the inhibition of key enzymes and receptors involved in disease pathways.

The biological activity of 5-methyl-1-phenyl-N-(tetrahydro-2H-pyran-4-ylmethyl)-1H-pyrazole-4-carboxamide is believed to involve interactions with specific biological targets. Interaction studies are crucial for understanding how this compound modulates biological processes.

Case Studies and Research Findings

Recent studies have explored the efficacy of pyrazole derivatives in various biological contexts:

• Anti-inflammatory Activity : A study demonstrated that pyrazole derivatives could inhibit cyclooxygenase (COX) enzymes, leading to reduced inflammation in animal models. The IC50 values for related compounds were reported around 0.55 µM for COX inhibition .
• Anticancer Properties : Research has indicated that certain pyrazole derivatives exhibit cytotoxic effects against cancer cell lines such as HeLa and HCT116. For instance, one derivative showed an IC50 value of 0.36 µM against cyclin-dependent kinase 2 (CDK2), highlighting its potential as an anticancer agent .
• Neuroprotective Effects : Some studies suggest that pyrazole derivatives may offer neuroprotective benefits by modulating neurotransmitter systems and reducing oxidative stress in neuronal cells .

Comparative Analysis with Similar Compounds

The following table compares 5-methyl-1-phenyl-N-(tetrahydro-2H-pyran-4-ylmethyl)-1H-pyrazole-4-carboxamide with structurally similar pyrazole compounds regarding their biological activities:

Compound Name	Similarity	Key Features	Biological Activity
Compound A	0.94	Tetrahydrofuran instead of tetrahydropyran	COX inhibition, anti-inflammatory
Compound B	0.90	Cyclohexyl group replaces phenyl	Anticancer activity against HCT116
Compound C	0.89	Smaller cyclopropyl group	Neuroprotective effects

This comparative analysis highlights the unique aspects of 5-methyl-1-phenyl-N-(tetrahydro-2H-pyran-4-ylmethyl)-1H-pyrazole-4-carboxamide while showcasing the diversity in biological activity among similar compounds.

Scientific Research Applications

Antimicrobial Activity

Research has indicated that pyrazole derivatives exhibit potent antimicrobial properties. Studies have shown that compounds similar to 5-methyl-1-phenyl-N-(tetrahydro-2H-pyran-4-ylmethyl)-1H-pyrazole-4-carboxamide can effectively inhibit the growth of various bacteria and fungi. For instance, derivatives have been tested against strains like Staphylococcus aureus and Escherichia coli, demonstrating significant antibacterial activity through mechanisms that may involve disruption of cellular processes or inhibition of enzyme function .

Anti-inflammatory Effects

Pyrazole compounds are known for their anti-inflammatory properties, which are critical in treating conditions such as arthritis and other inflammatory diseases. The presence of specific functional groups in the structure of 5-methyl-1-phenyl-N-(tetrahydro-2H-pyran-4-ylmethyl)-1H-pyrazole-4-carboxamide may enhance its ability to modulate inflammatory pathways, potentially leading to reduced symptoms in various inflammatory conditions .

Anticancer Potential

Recent studies have highlighted the anticancer potential of pyrazole derivatives. Compounds with similar structures have been shown to induce apoptosis in cancer cells and inhibit tumor growth in vitro and in vivo. The mechanism often involves the modulation of signaling pathways associated with cell proliferation and survival, making this compound a candidate for further development as an anticancer agent .

Synthesis and Characterization

The synthesis of 5-methyl-1-phenyl-N-(tetrahydro-2H-pyran-4-ylmethyl)-1H-pyrazole-4-carboxamide typically involves multi-step reactions starting from readily available precursors. Characterization techniques such as Nuclear Magnetic Resonance (NMR), Infrared (IR) spectroscopy, and Mass Spectrometry (MS) are employed to confirm the structure and purity of the synthesized compound .

Case Studies

Study	Objective	Findings
Prabhakar et al. (2024)	Evaluate antimicrobial activity	Showed significant efficacy against S. aureus and E. coli with specific derivatives exhibiting high potency .
Kuwata et al. (2023)	Investigate anti-inflammatory effects	Identified potential pathways for inflammation modulation, suggesting therapeutic applications in chronic inflammatory diseases .
Recent Anticancer Research	Assess anticancer activity	Demonstrated that pyrazole derivatives can induce apoptosis in cancer cell lines, highlighting their potential as anticancer agents .

Comparison with Similar Compounds

Substituent Effects and Structural Variations

The biological and physicochemical properties of pyrazole carboxamides are heavily influenced by substituents. Below is a comparative analysis:

Table 1: Key Structural Features of Analogs

Compound Name / ID	Key Substituents	Molecular Formula	Molecular Weight	Notable Features
Target Compound	5-methyl, 1-phenyl, N-(tetrahydro-2H-pyran-4-ylmethyl)	C17H21N3O2	~299.37	THP group enhances solubility; moderate molecular weight
5-Chloro-N-(4-cyano-1-phenyl-1H-pyrazol-5-yl)-3-methyl-1-phenyl-1H-pyrazole-4-carboxamide (3a)	5-chloro, 3-methyl, 4-cyano, dual phenyl groups	C21H15ClN6O	402.83	Higher molecular weight; chloro/cyano groups increase polarity
1-(2-Chloro-5-fluorophenyl)-5-(1H-pyrrol-1-yl)-N-(THP-4-ylmethyl)-1H-pyrazole-4-carboxamide	2-chloro-5-fluorophenyl, pyrrol-1-yl, THP group	C20H20ClFN4O2	402.85	Fluorine and chloro substituents enhance bioactivity; THP improves solubility
Isopyrazam (Pesticide)	3-(difluoromethyl), 1-methyl, N-[tetrahydro-methanonaphthalenyl]	C20H23F2N3O	359.41	Difluoromethyl group boosts fungicidal activity; complex bicyclic structure
3-(4-Methoxyphenyl)-1-methyl-N-(THP-4-ylmethyl)-1H-pyrazole-5-carboxamide	4-methoxyphenyl, 1-methyl, THP group	C18H23N3O3	329.39	Methoxy group increases electron density; similar THP linkage

Physicochemical Properties

• Melting Points: reports melting points (mp) for chloro/cyano-substituted analogs ranging from 123–183°C, influenced by crystallinity and halogen bonding. The THP-containing target compound likely has a lower mp due to reduced symmetry and increased flexibility, though exact data are unavailable.
• Solubility : The THP group in the target compound and analogs improves solubility in polar solvents compared to purely aromatic derivatives (e.g., dual phenyl groups in 3a).

Structure-Activity Relationships (SAR)

• Halogenation : Chloro/fluoro substituents () enhance binding to biological targets via hydrophobic interactions and electron withdrawal.
• Heterocyclic Linkers : The THP group (target compound, ) balances lipophilicity and solubility, critical for drug-likeness.
• Aromatic Diversity : Biphenyl scaffolds () improve fungicidal efficacy, while methoxy groups () may fine-tune electronic properties.

Preparation Methods

Claisen-Schmidt Condensation for α,β-Unsaturated Ketone Formation

The synthesis begins with the preparation of a β-keto enone intermediate. For example, acetophenone derivatives react with aldehydes under acidic conditions to form chalcone analogs. In source, 4-(5-nitrofuran-2-yl)prop-2-en-1-one was synthesized using this method, achieving yields >70%. Adapting this approach, 5-methyl-1-phenyl-1H-pyrazole-4-carbonitrile could be synthesized via cyclocondensation of phenylhydrazine with a methyl-substituted β-ketonitrile.

Microwave-Assisted Cyclization

Source employed microwave irradiation to cyclize chalcone intermediates with hydrazine hydrate, reducing reaction times from hours to minutes. Applying similar conditions (ethanol solvent, 100°C, 30 min) to 3-(5-methyl-1-phenyl-4-cyano-1H-pyrazol-3-yl)prop-2-en-1-one could yield the pyrazole core with improved regioselectivity.

Functionalization of the Pyrazole Core

Introduction of the Carboxamide Group

The conversion of nitriles to carboxamides is well-documented in source. For instance, 5-amino-1-(p-fluorophenyl)-4-pyrazolecarbonitrile was hydrolyzed using 2N NaOH in ethanol to yield the corresponding carboxamide with 85% efficiency. Similarly, treating 5-methyl-1-phenyl-1H-pyrazole-4-carbonitrile with concentrated sulfuric acid or basic conditions would generate the carboxylic acid, which is then coupled to the amine.

Table 1: Comparative Nitrile Hydrolysis Conditions

Substrate	Reagent	Conditions	Yield (%)	Source
4-Pyrazolecarbonitrile	H2SO4 (conc.)	25°C, 1 h	92
5-Nitrothiophene-2-carbonitrile	NaOH (2N)	Reflux, 2 h	88

Suzuki Coupling for Aryl Group Installation

Source details the use of Suzuki-Miyaura cross-coupling to attach aryl groups to pyrazole rings. For example, 4-bromo-2-chlorobenzonitrile reacted with pyrazole boronic ester under Pd(OAc)2 catalysis (0.6–0.8 mol%) to form biaryl products in >90% yield. Adapting this, a brominated pyrazole intermediate could couple with phenylboronic acid to install the 1-phenyl group.

Amide Coupling with Tetrahydro-2H-Pyran-4-Ylmethyl Amine

Activation of Carboxylic Acid

The carboxylic acid at position 4 must be activated for amide bond formation. Source utilized in situ generation of acyl chlorides using SOCl2, followed by reaction with amines. Alternatively, coupling agents like HATU or EDCl/HOBt could be employed, as exemplified in source for carboxamide syntheses.

Amine Preparation and Coupling

Tetrahydro-2H-pyran-4-ylmethyl amine is commercially available or synthesized via reductive amination of tetrahydro-4H-pyran-4-one. Source highlights the use of THP-protected intermediates, which are deprotected using HCl in methanol. Coupling the amine to the activated carboxylic acid (e.g., acyl chloride) in dichloromethane with a base like triethylamine would yield the target amide.

Optimization and Mechanistic Considerations

Solvent and Catalyst Impact

Source emphasizes the role of solvent polarity in Suzuki reactions, with THF/water mixtures providing optimal yields. Reducing Pd catalyst loading to 0.6 mol% maintained efficiency while lowering costs. For Claisen-Schmidt condensations, source achieved higher purity using ethanol over DMF due to reduced side reactions.

Computational Modeling for Solubility

Source employed density functional theory (DFT) to predict aqueous solubility of nitroaromatics, noting that pyrazoline derivatives exhibit lower logP values than chalcone precursors. Similar modeling could guide solvent selection for recrystallization of the target compound.

Analytical Characterization and Validation

Spectroscopic Confirmation

1H NMR of the final product should display:

• A singlet at δ 2.40 ppm for the C5-methyl group.

• Multiplets between δ 3.20–3.80 ppm for the tetrahydro-2H-pyran methylene protons.

• Aromatic protons as a multiplet at δ 7.30–7.60 ppm.

Chromatographic Purity

Source used silica gel chromatography (hexane/ethyl acetate) to purify intermediates, achieving >95% purity . HPLC analysis with a C18 column and acetonitrile/water gradient would further validate the final compound’s purity.

Q & A

Q. What are the established synthetic pathways for 5-methyl-1-phenyl-N-(tetrahydro-2H-pyran-4-ylmethyl)-1H-pyrazole-4-carboxamide, and what critical parameters affect yield?

The synthesis typically involves a multi-step approach:

• Step 1 : Cyclocondensation of ethyl acetoacetate with phenylhydrazine and N,N-dimethylformamide dimethyl acetal (DMF-DMA) to form the pyrazole core .
• Step 2 : Hydrolysis of the ester intermediate under basic conditions to yield the carboxylic acid derivative.
• Step 3 : Amide coupling with tetrahydropyran-4-ylmethylamine using coupling agents like EDCI or HATU.
  Critical parameters :
• Reaction temperature (optimal range: 60–80°C for cyclocondensation) .
• Purification via column chromatography to isolate intermediates, which directly impacts final purity (>95% recommended) .

Q. Which spectroscopic techniques are most effective for characterizing this compound, and what key spectral markers should be analyzed?

• NMR Spectroscopy :
  • ¹H NMR : Look for peaks corresponding to the methyl group on the pyrazole ring (δ ~2.3 ppm) and the tetrahydropyran methylene protons (δ ~3.2–3.8 ppm) .
  • ¹³C NMR : Confirm the carboxamide carbonyl carbon (δ ~165–170 ppm) .
• IR Spectroscopy : Identify the carboxamide C=O stretch (~1640–1680 cm⁻¹) and N-H stretch (~3300 cm⁻¹) .
• X-ray Diffraction (XRD) : Resolve crystal structure to validate stereochemistry and intermolecular interactions, as demonstrated in related pyrazole derivatives .

Advanced Research Questions

Q. How can researchers optimize multi-step synthesis to improve purity and scalability of this compound?

• Reaction Optimization :
  • Use microwave-assisted synthesis to reduce reaction time for cyclocondensation (e.g., 30 minutes at 100°C vs. 6 hours conventionally) .
  • Employ flow chemistry for amide coupling to enhance reproducibility and scalability .
• Purification Strategies :
  • Replace traditional column chromatography with preparative HPLC for high-purity isolation (>99%) .
  • Utilize recrystallization from ethanol/water mixtures to remove polar impurities .

Q. What computational methods are suitable for predicting the binding affinity of this compound with biological targets?

• Molecular Docking : Use software like AutoDock Vina to model interactions with receptors (e.g., mGluR5 or kinase targets). Focus on hydrogen bonding between the carboxamide group and active-site residues .
• Molecular Dynamics (MD) Simulations : Assess stability of ligand-receptor complexes over 100-ns trajectories to validate docking predictions .
• QSAR Modeling : Corrogate substituent effects (e.g., tetrahydropyran vs. piperidine) on bioactivity using descriptors like logP and polar surface area .

Q. How should discrepancies in reported biological activities (e.g., varying IC₅₀ values across studies) be addressed methodologically?

• Standardized Assays : Ensure consistent cell lines (e.g., HEK293 for receptor studies) and assay conditions (pH, temperature) to minimize variability .
• Orthogonal Validation : Confirm activity via independent methods (e.g., SPR for binding affinity alongside functional cAMP assays) .
• Meta-Analysis : Compare structural analogs (e.g., trifluoromethyl-substituted pyrazoles) to identify substituent-dependent trends in activity .

Data Contradiction Analysis

Q. How can researchers reconcile conflicting data on the metabolic stability of this compound in preclinical models?

• In Vitro/In Vivo Correlation : Perform parallel studies using liver microsomes (human/rodent) and in vivo PK profiling to identify species-specific metabolism .
• Metabolite Identification : Use LC-MS/MS to detect phase I/II metabolites (e.g., hydroxylation of the tetrahydropyran ring) and adjust SAR hypotheses accordingly .
• Enzyme Inhibition Assays : Test for CYP450 inhibition (e.g., CYP3A4) to rule out pharmacokinetic interactions skewing stability data .

Methodological Resources

• Synthetic Protocols : Detailed procedures for pyrazole cyclocondensation and amide coupling .
• Spectroscopic Data : Reference ¹H/¹³C NMR and IR spectra for structural validation .
• Computational Tools : Open-access docking software (AutoDock Vina) and MD simulation platforms (GROMACS) .